Cas no 20491-53-6 (Diisopropylphosphine)

• Product Name: Diisopropylphosphine
• CAS No: 20491-53-6
• MF: C₆H₁₅P
• MW: 118.157062768936
• MDL: MFCD00233814
• CID: 253882
• PubChem ID: 536496
• Update Time: 2025-10-30

Diisopropylphosphine Chemical and Physical Properties

Names and Identifiers

• Diisopropylphosphine
• di(propan-2-yl)phosphane
• Phosphine,bis(1-methylethyl)-
• DI-I-PROPYLPHOSPHINE
• diisopropyl phosphane
• Phosphine,diisopropyl
• Bis(1-methylethyl)phosphine
• SCHEMBL766719
• iPr2PH
• bis(propan-2-yl)phosphane
• Diisopropyl-phosphane
• Phosphine, diisopropyl-
• di-isopropylphosphine
• FT-0693847
• di-iso-propyl phosphine
• DTXSID20336813
• AKOS025243406
• 20491-53-6
• di-iso-propylphosphine
• MFCD00233814
• Phosphine, bis(1-methylethyl)-
• diisopropylphosphane

• MDL： MFCD00233814
• Inchi： 1S/C6H15P/c1-5(2)7-6(3)4/h5-7H,1-4H3
• InChI Key： WDIIYWASEVHBBT-UHFFFAOYSA-N
• SMILES： P(C(C)C)C(C)C

Computed Properties

• Exact Mass: 118.09100
• Monoisotopic Mass: 118.091137476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 33.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.800
• Flash Point: -22 °C
• PSA: 13.59000
• LogP: 2.48170
• Solubility: Not available
• Sensitiveness: air sensitive

Diisopropylphosphine Security Information

• Hazard Category Code： 67-65-62-51/53-48/20-34-11
• Safety Instruction： S9-S16-S26-S33-S45-S61-S62
• Hazardous Material Identification：
• Risk Phrases：R67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds

Additional information on Diisopropylphosphine

Recent Advances in the Application of Diisopropylphosphine (CAS: 20491-53-6) in Chemical Biology and Pharmaceutical Research

Diisopropylphosphine (CAS: 20491-53-6) is a versatile organophosphorus compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This research briefing aims to provide an overview of the latest advancements in the synthesis, characterization, and application of Diisopropylphosphine, with a focus on its role in drug discovery, catalysis, and materials science.

Recent studies have highlighted the utility of Diisopropylphosphine as a key intermediate in the synthesis of phosphine ligands, which are widely used in transition metal-catalyzed reactions. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of chiral phosphine ligands derived from Diisopropylphosphine, which exhibited exceptional enantioselectivity in asymmetric hydrogenation reactions. These findings underscore the compound's potential in the development of novel catalytic systems for pharmaceutical synthesis.

In the realm of chemical biology, Diisopropylphosphine has been explored as a building block for the design of bioactive molecules. A recent publication in ACS Chemical Biology reported the incorporation of Diisopropylphosphine into peptide-based inhibitors targeting protein-protein interactions. The study revealed that the phosphine moiety enhanced the binding affinity and selectivity of the inhibitors, offering new avenues for the development of therapeutic agents against diseases such as cancer and neurodegenerative disorders.

Furthermore, advancements in the characterization of Diisopropylphosphine have been achieved through cutting-edge spectroscopic techniques. A 2024 study in Inorganic Chemistry employed nuclear magnetic resonance (NMR) and X-ray crystallography to elucidate the structural and electronic properties of Diisopropylphosphine derivatives. These insights are critical for optimizing the compound's reactivity and stability in various applications.

The pharmaceutical industry has also shown growing interest in Diisopropylphosphine as a precursor for the synthesis of phosphine-containing drugs. Recent preclinical studies have demonstrated the efficacy of Diisopropylphosphine-derived compounds as antiviral and antibacterial agents. For example, a 2023 study in the Journal of Medicinal Chemistry reported the development of a Diisopropylphosphine-based inhibitor targeting viral polymerases, which exhibited potent activity against RNA viruses.

In conclusion, Diisopropylphosphine (CAS: 20491-53-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from catalysis to drug discovery, driven by ongoing advancements in synthesis and characterization. Future research is expected to further explore its potential in emerging areas such as targeted drug delivery and bioorthogonal chemistry, solidifying its role as a cornerstone in the field.